Cas no 17214-22-1 (Bicyclo[2.2.1]heptane,2-ethoxy-3-nitro-)

• Product Name: Bicyclo[2.2.1]heptane,2-ethoxy-3-nitro-
• CAS No: 17214-22-1
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 122177
• Update Time: 2024-01-24

Bicyclo[2.2.1]heptane,2-ethoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane,2-ethoxy-3-nitro-
• Norbornane,2-ethoxy-3-nitro-(8CI)

• Inchi： 1S/C9H15NO3/c1-2-13-9-7-4-3-6(5-7)8(9)10(11)12/h6-9H,2-5H2,1H3
• InChI Key： AZANEYWBMJADET-UHFFFAOYSA-N
• SMILES： C12CC(CC1)C(OCC)C2[N+]([O-])=O

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2

Experimental Properties

• PSA: 52.37